Cas no 1185310-40-0 (4-Amino(thiazole-2-d1))

• Product Name: 4-Amino(thiazole-2-d1)
• CAS No: 1185310-40-0
• MF: C₃H₄N₂S
• MW: 101.148420333862
• CID: 5144633
• Update Time: 2025-10-13

4-Amino(thiazole-2-d1) Chemical and Physical Properties

Names and Identifiers

• 4-Amino(thiazole-2-d1)
• Thiazol-2-d-4-amine

• Inchi： 1S/C3H4N2S/c4-3-1-6-2-5-3/h1-2H,4H2/i2D
• InChI Key： QHHHLHCCVDMOJI-VMNATFBRSA-N
• SMILES： S1C=C(N)N=C1[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles

Additional information on 4-Amino(thiazole-2-d1)

Research Briefing on 4-Amino(thiazole-2-d1) and Related Compound 1185310-40-0 in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of deuterated compounds and their potential in drug development. Among these, 4-Amino(thiazole-2-d1) (CAS: 1185310-40-0) has emerged as a key intermediate in the synthesis of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on the chemical properties, synthetic pathways, and biological applications of this compound.

The compound 4-Amino(thiazole-2-d1) is a deuterated analog of 4-aminothiazole, where the hydrogen atom at the 2-position of the thiazole ring is replaced by deuterium. This modification enhances the metabolic stability and pharmacokinetic properties of the molecule, making it a valuable tool in drug discovery. Recent studies have explored its role in the synthesis of kinase inhibitors and other targeted therapies, particularly in oncology and inflammatory diseases.

One of the most notable applications of 4-Amino(thiazole-2-d1) is its use in the development of deuterated analogs of existing drugs. Deuterium incorporation can significantly alter the metabolic profile of a drug, reducing the formation of toxic metabolites and improving its safety and efficacy. For instance, researchers have utilized this compound to synthesize deuterated versions of tyrosine kinase inhibitors, which have shown enhanced stability and reduced side effects in preclinical models.

In addition to its role in drug development, 4-Amino(thiazole-2-d1) has been employed in mechanistic studies to investigate enzyme-substrate interactions. The deuterium label serves as a useful probe in mass spectrometry and NMR spectroscopy, enabling researchers to track metabolic pathways and identify key intermediates in biochemical reactions. These studies have provided valuable insights into the mechanisms of action of various enzymes and have facilitated the design of more effective inhibitors.

The synthesis of 4-Amino(thiazole-2-d1) typically involves the deuteration of 4-aminothiazole using deuterated reagents or catalytic methods. Recent advancements in synthetic chemistry have improved the efficiency and yield of this process, making the compound more accessible for research and development. Furthermore, the scalability of these methods has been demonstrated in industrial settings, paving the way for large-scale production of deuterated pharmaceuticals.

Despite its promising applications, the use of 4-Amino(thiazole-2-d1) and related deuterated compounds is not without challenges. Regulatory considerations, such as the need for extensive safety and efficacy testing, can complicate the development process. Additionally, the high cost of deuterated reagents and the complexity of synthetic routes may limit widespread adoption. However, ongoing research aims to address these issues by developing more cost-effective and efficient synthetic strategies.

In conclusion, 4-Amino(thiazole-2-d1) (CAS: 1185310-40-0) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in drug development, mechanistic studies, and metabolic profiling underscore its potential to advance the field. As synthetic methods continue to improve and regulatory frameworks evolve, the use of deuterated compounds like 4-Amino(thiazole-2-d1) is expected to grow, offering new opportunities for innovation in therapeutics and diagnostics.